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Compound of Interest

Compound Name: Cesium telluride

CAS No.: 12191-06-9

Cat. No.: B077387

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

cesium telluride (Cs₂Te) in a laboratory setting. Adherence to these procedural guidelines is

critical to ensure personnel safety and environmental compliance. Cesium telluride is a

compound that requires careful handling due to the potential hazards associated with both

cesium and tellurium compounds.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to consult the material safety data

sheet (MSDS) for cesium telluride.[1] While most nonradioactive cesium compounds do not

have special disposal requirements, they can be classified as hazardous if chemically reactive,

flammable, or toxic.[2] Tellurium compounds are generally considered toxic and hazardous,

necessitating disposal as hazardous waste in accordance with local, regional, national, and

international regulations.[3][4]

Emergency Procedures:
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

individual is not breathing, provide artificial respiration and seek immediate medical attention.

[1][5]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water.[1][5]

Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek medical attention.[5]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call a poison

center or doctor immediately.[5]

Spills: In case of a spill, evacuate the area. Avoid dust formation and contact with skin, eyes,

and clothing.[1][6] Use personal protective equipment. Collect the spilled material and

arrange for disposal.[1] Prevent the spillage from entering drains or waterways.[3]

Personal Protective Equipment (PPE)
The following table outlines the necessary personal protective equipment to be worn when

handling and disposing of cesium telluride.

PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with chemical-impermeable

gloves that have been inspected prior to use.[1]

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[1]
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This protocol details the necessary steps for the safe disposal of cesium telluride waste from

a laboratory setting.

1. Waste Identification and Segregation:

Characterize the cesium telluride waste. Determine if it is contaminated with other

chemicals.

Segregate cesium telluride waste from other laboratory waste streams. Incompatible

materials should be stored separately.[7]

2. Containerization:

Place the cesium telluride waste in a clearly labeled, sealed, and compatible container to

prevent leaks or spills.[7]

The container must be labeled as "Hazardous Waste" and include the chemical name

"Cesium Telluride."[7]

3. Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area.[6][7]

The storage area should have secondary containment to manage any potential leaks.[7]

4. Arrange for Professional Disposal:

Cesium telluride waste must be disposed of through a licensed hazardous waste disposal

contractor.[4] Do not attempt to dispose of this material in regular trash or down the sanitary

sewer.[7][8]

Contact your institution's Environmental Health and Safety (EHS) or a similar department to

arrange for pickup and disposal.[7] They will ensure compliance with all federal, state, and

local regulations.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of cesium telluride.
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Caption: Workflow for the safe disposal of cesium telluride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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